Cas no 365213-58-7 (6-Methyl-2-(4-methylphenyl)imidazo1,2-apyridine-3-acetamide)

• Product Name: 6-Methyl-2-(4-methylphenyl)imidazo1,2-apyridine-3-acetamide
• CAS No: 365213-58-7
• MF: C₁₇H₁₇N₃O
• MW: 279.336383581162
• CID: 2190776
• PubChem ID: 20715215
• Update Time: 2025-04-21

6-Methyl-2-(4-methylphenyl)imidazo1,2-apyridine-3-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-Methyl-2-(4-methylphenyl)imidazo-[1,2-a]pyridin-3-yl]acetamide
• 2-(4-methylphenyl)-6-methylimidazo[1,2-α]pyridine-3-acetamide
• 6-Methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridine-3-acetamide
• 2-[6-Methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]acetamide
• SCHEMBL14797241
• DB-302828
• 365213-58-7
• CAS#365213-58-7
• 2-(6-Methyl-2-(p-tolyl)imidazo[1,2-a]pyridin-3-yl)acetamide
• 6-Methyl-2-(4-methylphenyl)imidazo1,2-apyridine-3-acetamide

• Inchi： 1S/C17H17N3O/c1-11-3-6-13(7-4-11)17-14(9-15(18)21)20-10-12(2)5-8-16(20)19-17/h3-8,10H,9H2,1-2H3,(H2,18,21)
• InChI Key： FMSOBRRSCPBFCO-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(C2C=CC(C)=CC=2)N=C2C=CC(C)=CN12)N

Computed Properties

• Exact Mass: 279.137162174Da
• Monoisotopic Mass: 279.137162174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.4Ų